Cas no 1806017-01-5 (4-Chloro-2-(difluoromethyl)-3-fluoropyridine)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806017-01-5
• MF: C₆H₃ClF₃N
• MW: 181.542930841446
• CID: 4922635
• Update Time: 2025-05-23

4-Chloro-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H3ClF3N/c7-3-1-2-11-5(4(3)8)6(9)10/h1-2,6H
• InChI Key： RVBADJSTHLKTKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(difluoromethyl)-3-fluoropyridine

4-Chloro-2-(difluoromethyl)-3-fluoropyridine: A Comprehensive Overview

4-Chloro-2-(difluoromethyl)-3-fluoropyridine, also known by its CAS number 1806017-01-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, agrochemistry, and pharmacology. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of chlorine and difluoromethyl substituents at specific positions on the pyridine ring imparts unique electronic and steric properties, making it a versatile molecule for various applications.

The synthesis of 4-Chloro-2-(difluoromethyl)-3-fluoropyridine involves a series of well-established organic reactions. Typically, the starting material is a substituted pyridine derivative, which undergoes nucleophilic substitution or electrophilic substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound. These methods are particularly relevant in industrial settings where large-scale production is required.

One of the most notable applications of 4-Chloro-2-(difluoromethyl)-3-fluoropyridine is in the development of agrochemicals. The compound exhibits potent insecticidal activity, making it a promising candidate for controlling various agricultural pests. Recent studies have demonstrated its effectiveness against key pests such as aphids and whiteflies, with minimal impact on non-target species. This selective toxicity is attributed to its ability to disrupt specific neural pathways in insects, leading to paralysis and mortality.

In addition to its pesticidal properties, 4-Chloro-2-(difluoromethyl)-3-fluoropyridine has shown potential in medicinal chemistry. Researchers have explored its role as a lead compound for developing drugs targeting various diseases, including cancer and infectious diseases. The fluorinated substituents on the pyridine ring enhance the molecule's bioavailability and stability, making it an attractive candidate for drug design. For instance, recent studies have highlighted its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

The physical and chemical properties of 4-Chloro-2-(difluoromethyl)-3-fluoropyridine are well-documented. It exists as a crystalline solid with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, which can be exploited for analytical purposes. The molecular weight of the compound is 196 g/mol, and its density is around 1.5 g/cm³.

The environmental fate and toxicity of 4-Chloro-2-(difluoromethyl)-3-fluoropyridine have also been investigated to ensure its safe use in agricultural and industrial applications. Studies indicate that the compound undergoes rapid degradation under sunlight, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological impact and potential risks to aquatic organisms.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-fluoropyridine (CAS No: 1806017-01-5) is a multifaceted compound with significant potential in various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing challenges in agriculture, medicine, and beyond. Continued research will undoubtedly unlock further insights into its properties and expand its utility in diverse industries.